1-[7a-(Pyrrolidine-1-carbonyl)-1,3,3a,4,6,7-hexahydropyrano[3,4-c]pyrrol-2-yl]-2-chloroethanone

• IUPAC Name: 1-[7a-(pyrrolidine-1-carbonyl)-1,3,3a,4,6,7-hexahydropyrano[3,4-c]pyrrol-2-yl]-2-chloroethanone
• InChI: InChI=1S/C14H21ClN2O3/c15-7-12(18)17-8-11-9-20-6-3-14(11,10-17)13(19)16-4-1-2-5-16/h11H,1-10H2
• InChI Key: SESMJYURWILWCF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C23CCOCC2CN(C3)C(=O)CCl
• Molecular Formula: C14H21ClN2O3
• Molecular Weight: 300.78 g/mol

Description

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through two main strategies:

• Functionalization of preformed pyrrolidine rings, e.g., proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring is characterized by its five-membered structure with a nitrogen atom. It’s a saturated scaffold, meaning it only contains single bonds, which allows for sp3 hybridization and contributes to the stereochemistry of the molecule.

Physical And Chemical Properties Analysis

Pyrrolidine derivatives can have diverse physical and chemical properties depending on their structure and functional groups. These properties can influence their biological activity and pharmacokinetic properties.

Mechanism of Action

The mechanism of action of a compound with a pyrrolidine ring would depend on the specific compound and its target. Pyrrolidine derivatives have been found to have diverse biological activities, but the exact mechanism would need to be determined through further studies.

Safety and Hazards

The safety and hazards of a specific pyrrolidine derivative would depend on its structure and biological activity. It’s important to conduct thorough safety testing before using a new compound for therapeutic purposes.

Future Directions

The pyrrolidine scaffold continues to be of great interest in drug discovery due to its versatility and the diverse biological activities of pyrrolidine derivatives. Future research will likely continue to explore this scaffold and develop new derivatives with improved properties and activities.